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A Note on Isomeric Specificity: This guide focuses on 2-Amino-4,5-dimethoxybenzoic acid
(CAS No. 5653-40-7). While the initial query specified 2-Amino-3,4-dimethoxybenzoic acid,
publicly available technical and experimental data for that specific isomer is sparse. In contrast,
the 4,5-dimethoxy isomer is a well-documented and commercially significant chemical
intermediate. Given its structural similarity and prevalence in research and synthesis, this guide
has been developed to provide a comprehensive overview of its properties and applications,
which are likely of interest to researchers in this chemical space.

Introduction

2-Amino-4,5-dimethoxybenzoic acid, also known by its synonyms 6-Aminoveratric acid and 4,5-
Dimethoxyanthranilic acid, is a polysubstituted aromatic carboxylic acid. Its structure, featuring
a benzoic acid core with an adjacent amine group and two methoxy groups, makes it a highly
versatile building block in organic synthesis. The strategic placement of these functional groups
—a nucleophilic amine, an acidic carboxyl group, and electron-donating methoxy groups that
activate the aromatic ring—provides multiple reaction pathways for creating more complex
molecules. This unique combination of features has established 2-Amino-4,5-dimethoxybenzoic
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acid as a key intermediate in the pharmaceutical and fine chemical industries, valued for its role

in constructing heterocyclic systems and other elaborate molecular architectures.[1][2]

Part 1: Core Chemical and Physical Properties

The fundamental properties of a compound dictate its behavior in both storage and reaction

conditions. Understanding these parameters is a prerequisite for any experimental design. 2-

Amino-4,5-dimethoxybenzoic acid is typically a stable, crystalline solid under ambient

conditions, though it may be sensitive to air and light, necessitating proper storage.[1][2]

Structural and ldentification Parameters

Caption: Chemical Structure of 2-Amino-4,5-dimethoxybenzoic acid.

Tabulated Physicochemical Data

Property Value Source(s)

CAS Number 5653-40-7 [11[2][3]

Molecular Formula CoH11NOa4 [11121[3]

Molecular Weight 197.19 g/mol [2][3]
White, beige, or gray to brown

Appearance _ _ [11[2]
crystalline powder/solid.

Melting Point 169-173 °C (decomposes) [2][3]
Soluble in Methanol and

Solubility Water. Slightly soluble in [1][2]
Acetonitrile and DMSO.

pKa 2.35 £ 0.10 (Predicted) [1112]

- May be sensitive to air

Stability o ) [1112]
oxidation and light.
Keep in a dark place, sealed in

Storage a dry container at room [2]

temperature.
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Part 2: Synthesis and Reactivity

The utility of 2-Amino-4,5-dimethoxybenzoic acid stems from its reliable synthesis and
predictable reactivity, making it a trusted starting material for multi-step synthetic campaigns.

Validated Synthesis Protocol

A common and effective route to synthesize 2-Amino-4,5-dimethoxybenzoic acid involves the
reduction of a nitro-substituted precursor. The following protocol is a self-validating system
where the progress can be monitored by standard analytical techniques like HPLC, and the
final product is isolated through pH-controlled precipitation.[1][4]

Workflow: Synthesis via Reduction of a Nitroaromatic Precursor
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Step 1: Saponification

Methyl-4,5-dimethoxy-2-nitrobenzoate KOH in Ice Water

\ 4

Heat to 70°C
(Forms dark red solution)

\

Step 2: Neutralization ‘% Hydrogenation Setup

Potassium 4,5-dimethoxy-2-nitrobenzoate

\

Glacial Acetic Acid (to pH 6.6)

\ 4

Red Suspension

10% Pd/C Catalyst

Step 3: Catalytic Hydrogenation

Hydrogenate at 50°C, 3.5 bar H2
(Reaction monitored until completion)

\ 4

Hydrogenation Solution

Step 4: Pro%'uct Isolation

Filter to remove Pd/C

\
Glacial Acetic Acid (to pH 5.1 un@

Y

Stir, cool to 5°C, and age

Y

Filter, wash with ice water, and dry

Final Product:
2-Amino-4,5-dimethoxybenzoic acid
(Light grey crystals)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-4,5-dimethoxybenzoic acid.
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Detailed Experimental Steps:[4]

e Saponification: Dissolve potassium hydroxide (KOH) pellets in ice water. To this clear
solution, add methyl-4,5-dimethoxy-2-nitrobenzoate. Heat the resulting suspension to 70°C,
during which a dark red solution will form. Monitor the reaction's completion via HPLC.

o Neutralization: Once the reaction is complete, cool the solution to ambient temperature.
Adjust the pH to 6.6 by adding glacial acetic acid, which will result in a red suspension.

e Hydrogenation: Transfer the red suspension to a suitable hydrogenation reactor. Add a 10%
Palladium on carbon (Pd/C) catalyst. Pressurize the vessel with hydrogen gas to 3.5 bar and
heat to 50°C. Maintain these conditions until hydrogen uptake ceases.

o Work-up and Isolation: Filter the reaction mixture to remove the Pd/C catalyst. Under an inert
atmosphere, adjust the filtrate's pH to 5.1 with glacial acetic acid, forming a light green
suspension.

o Crystallization and Drying: Stir the suspension for 30 minutes at room temperature, then cool
to 5°C and stir for an additional 30 minutes. Filter the resulting solid, wash it with ice water,
and dry it in a vacuum oven at 55°C to yield the final product as light grey crystals.

Core Reactivity Insights

The reactivity of 2-Amino-4,5-dimethoxybenzoic acid is governed by its three key functional
groups:

e Amino Group (-NHz2): As a primary aromatic amine, it is nucleophilic and can undergo
reactions such as acylation, alkylation, and diazotization. It is the key site for building
heterocyclic rings.

o Carboxylic Acid Group (-COOH): This group can be converted into esters, amides, or acid
chlorides. The interplay between the ortho-amino group and the carboxylic acid is crucial for
cyclization reactions, such as the formation of quinazolinones when reacted with reagents
like formamide.[5]

+ Dimethoxy-Substituted Benzene Ring: The two methoxy groups are strongly electron-
donating, activating the aromatic ring towards electrophilic aromatic substitution.
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Part 3: Applications in Research and Drug
Development

2-Amino-4,5-dimethoxybenzoic acid is not typically used as a final active pharmaceutical
ingredient (API) itself. Instead, its value lies in its role as a versatile intermediate for
constructing more complex molecules with potential biological activity.[1][2]

Pharmaceutical Intermediate: It serves as a foundational scaffold in medicinal chemistry. Its
structure is incorporated into larger molecules being investigated for various therapeutic
targets. While specific examples for this exact isomer are proprietary or less published,
related aminobenzoic acids are crucial precursors for drugs like the DPP-IV inhibitor
Alogliptin and for modulators of the Histamine H3 receptor.[6] The functional group
arrangement in 2-Amino-4,5-dimethoxybenzoic acid makes it suitable for similar synthetic
strategies.

Potential Bioactivity: Some studies on this class of compounds suggest potential anti-
inflammatory and antioxidant properties.[1] Furthermore, there is preliminary evidence that it
may inhibit the growth of certain cancer cells, although extensive research is required to
validate these findings and understand the underlying mechanisms.[1]

Organic Synthesis: Beyond pharmaceuticals, it is a valuable raw material for producing
dyestuffs and other specialty organic chemicals.[1]

Part 4: Spectroscopic Profile

Spectroscopic analysis is essential for confirming the identity and purity of a chemical
compound. For 2-Amino-4,5-dimethoxybenzoic acid, key techniques include NMR, IR, and
mass spectrometry.

1H NMR Spectroscopy: The proton NMR spectrum provides a definitive fingerprint of the
molecule's structure.

o Aromatic Protons: Two singlets are expected for the two protons on the benzene ring, as
they lack adjacent proton neighbors for coupling.
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o Methoxy Protons: Two distinct singlets will appear in the aliphatic region, each integrating to

3 protons, corresponding to the two -OCHs groups.

e Amine and Carboxylic Protons: The signals for the -NH2z and -COOH protons are typically

broad and their chemical shifts can vary depending on the solvent and concentration.

A reported *H NMR spectrum in CDCIs shows the following key signals: 6 7.36 (s, 1H), 6.17 (s,
1H), 3.91 (s, 3H), 3.86 (s, 3H), which is consistent with the expected structure.[1]

Part 5: Safety, Handling, and Storage

Adherence to safety protocols is non-negotiable when handling any chemical intermediate. 2-

Amino-4,5-dimethoxybenzoic acid is classified as an irritant.

~HS H | Classificati

Hazard Class Category

Hazard Statement Source(s)

Skin

Corrosion/Irritation

H315: Causes skin

irritation

[317]

Serious Eye

H319: Causes serious

- 2 o [31[7]
Damage/Eye lrritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 ) o [31[7]
respiratory irritation
Exposure)

Handling and First Aid Protocols

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection (e.g., safety glasses with side-shields). Use a dust mask or work in a

well-ventilated area to avoid inhaling the powder.[3][7]

o Eye Contact: In case of contact, immediately rinse eyes cautiously with plenty of water for at

least 15 minutes, removing contact lenses if present and easy to do. Seek medical advice.[2]

[7]
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» Skin Contact: If on skin, wash off immediately with plenty of soap and water. Remove
contaminated clothing.[7]

« Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Get medical attention.[7]

» Storage: Store in a tightly closed container in a cool, dry, and dark place to prevent
degradation from light and air exposure.[1][2]

Conclusion

2-Amino-4,5-dimethoxybenzoic acid is a cornerstone intermediate for advanced organic
synthesis. Its well-defined physicochemical properties, reliable synthetic routes, and versatile
reactivity make it an invaluable tool for researchers and drug development professionals. The
strategic arrangement of its functional groups provides a robust platform for constructing novel
molecular entities, particularly within the realm of heterocyclic and medicinal chemistry. Proper
understanding of its characteristics, from synthesis to safe handling, is essential for unlocking
its full potential in the laboratory and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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